2-Chlorobenzothiazol-4-ol
Overview
Description
2-Chlorobenzothiazol-4-ol is a chemical compound used for research and development . It is not intended for medicinal, household, or other uses .
Synthesis Analysis
The synthesis of 2-arylbenzothiazole, a related compound, has been extensively studied . Various synthetic pathways have been developed, including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions . Sedak et al. devised a novel strategy for the synthesis of 2-arylbenzothiazole using 4-bromo-2-iodobenzothiazole via selective Suzuki–Miyaura cross-coupling reaction .Molecular Structure Analysis
The molecular structure of 2-Chlorobenzothiazol-4-ol is represented by the formula C7H4ClNOS . The 2nd position of benzothiazole is the most active site that makes 2-arylbenzothiazole as felicitous scaffolds in pharmaceutical chemistry .Chemical Reactions Analysis
Benzothiazole derivatives have been synthesized through various synthetic pathways . Changes in the functional group at the 2nd position induce a significant change in the biological activity of compounds .Physical And Chemical Properties Analysis
2-Chlorobenzothiazol-4-ol has a molecular weight of 185.63 . Its density is 1.591g/cm3, and it has a boiling point of 326.2ºC at 760 mmHg .Scientific Research Applications
Anticancer and Anti-inflammatory Agents
Benzothiazole derivatives, including 2-chlorobenzo[d]thiazol-4-ol , have been studied for their potential as anticancer and anti-inflammatory agents. A study synthesized novel benzothiazole compounds and evaluated their effects on cancer cell proliferation, inflammatory factor activity, and cell migration. One compound, in particular, showed significant inhibition of cancer cell growth and decreased activity of inflammatory factors IL-6 and TNF-α .
Antidepressant and Anticonvulsant Effects
Research has also explored the antidepressant and anticonvulsant effects of benzothiazole derivatives. In one study, derivatives were synthesized and tested, showing promising results in reducing immobility duration in a forced swimming test, indicating potential antidepressant activity. Additionally, some derivatives displayed anticonvulsant effects, comparable to phenobarbital or valproate .
Mechanism of Action
Target of Action
2-Chlorobenzo[d]thiazol-4-ol, also known as 2-chloro-4-hydroxybenzothiazole or 2-Chlorobenzothiazol-4-ol, is a derivative of thiazole, a class of compounds known for their diverse biological activities . Thiazoles are found in many potent biologically active compounds, such as antimicrobial, antiretroviral, antifungal, anticancer, and anti-inflammatory drugs Thiazole derivatives have been shown to have significant anti-inflammatory and analgesic activities .
Mode of Action
It is known that the anti-inflammatory activity of non-steroidal anti-inflammatory drugs (nsaids), which include some thiazole derivatives, is mediated chiefly through inhibition of the biosynthesis of prostaglandins . Prostaglandins are derived from arachidonic acid, which originates from cell membrane phospholipids through the action of phospholipase A2 . The metabolism of arachidonic acid to prostaglandins and leukotrienes is catalyzed by cyclo-oxygenase and 5-lipoxygenase pathways .
Biochemical Pathways
Thiazole derivatives have been shown to inhibit the cyclo-oxygenase pathway, which is involved in the biosynthesis of prostaglandins . Prostaglandins play a key role in the inflammatory response, and their inhibition leads to anti-inflammatory effects .
Result of Action
Thiazole derivatives have been shown to have significant anti-inflammatory and analgesic activities .
Safety and Hazards
Future Directions
Recent research has focused on the synthesis of new benzothiazole-based compounds for potential therapeutic applications . The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs . Future research may continue to explore the synthesis of 2-arylbenzothiazoles through different synthetic pathways .
properties
IUPAC Name |
2-chloro-1,3-benzothiazol-4-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClNOS/c8-7-9-6-4(10)2-1-3-5(6)11-7/h1-3,10H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVGBAVVCBYGVCS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)SC(=N2)Cl)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20991966 |
Source
|
| Record name | 2-Chloro-1,3-benzothiazol-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20991966 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chlorobenzothiazol-4-ol | |
CAS RN |
71501-29-6 |
Source
|
| Record name | 2-Chloro-4-benzothiazolol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=71501-29-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Chlorobenzothiazol-4-ol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0071501296 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Chloro-1,3-benzothiazol-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20991966 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-chlorobenzothiazol-4-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.068.668 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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